Cas no 1783986-69-5 (3-(3-bromo-5-chloro-2-methoxyphenyl)propan-1-amine)

• Product Name: 3-(3-bromo-5-chloro-2-methoxyphenyl)propan-1-amine
• CAS No: 1783986-69-5
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 6546413
• PubChem ID: 83904586
• Update Time: 2025-05-21

3-(3-bromo-5-chloro-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-chloro-2-methoxyphenyl)propan-1-amine
• EN300-1924721
• 1783986-69-5

• Inchi： 1S/C10H13BrClNO/c1-14-10-7(3-2-4-13)5-8(12)6-9(10)11/h5-6H,2-4,13H2,1H3
• InChI Key： DOZLLGWSVPXIEE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)CCCN)Cl

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-bromo-5-chloro-2-methoxyphenyl)propan-1-amine

3-(3-Bromo-5-Chloro-2-Methoxyphenyl)Propan-1-Amine: A Comprehensive Overview

3-(3-Bromo-5-Chloro-2-Methoxyphenyl)Propan-1-Amine is a compound with the CAS registry number 1783986-69-5, representing a unique structure that has garnered attention in various scientific domains. This compound is characterized by its complex aromatic system, which includes a bromine atom at the 3-position, a chlorine atom at the 5-position, and a methoxy group at the 2-position of the phenyl ring. The propanamine chain attached to this aromatic system further enhances its chemical versatility, making it a subject of interest in medicinal chemistry and material science.

The synthesis of 3-(3-Bromo-5-Chloro-2-Methoxyphenyl)Propan-1-Amine involves a series of carefully designed organic reactions. Researchers have employed methods such as nucleophilic aromatic substitution and coupling reactions to achieve this structure. The presence of multiple halogen atoms on the aromatic ring introduces challenges in synthesis due to steric and electronic effects, but recent advancements in catalytic systems have facilitated more efficient pathways. These methods not only improve yield but also ensure higher purity, which is critical for downstream applications.

One of the most promising applications of this compound lies in its potential as a precursor in drug development. The bromine and chlorine substituents on the phenyl ring are known to influence the pharmacokinetic properties of molecules, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). The methoxy group at the 2-position contributes to increased lipophilicity, enhancing the compound's ability to cross biological membranes, which is essential for drug efficacy.

In addition to its medicinal applications, 3-(3-Bromo-5-Chloro-2-Methoxyphenyl)Propan-1-Amine has shown potential in materials science. Its rigid aromatic structure and amine functionality make it a candidate for polymer synthesis and as a building block for advanced materials. Researchers have investigated its use in creating self-healing polymers and stimuli-responsive materials. The bromine and chlorine atoms introduce reactivity that can be exploited for cross-linking reactions, leading to materials with enhanced mechanical properties.

The environmental impact of this compound is another critical area of study. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of 1783986-69-5 becomes essential. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize this compound under specific conditions. This knowledge is vital for developing safe disposal methods and minimizing ecological risks associated with its production and use.

From a regulatory perspective, 3-(3-Bromo-5-Chloro-2-Methoxyphenyl)Propan-1-Amine must comply with international standards for chemical safety and handling. Its classification under various hazard categories depends on its physical and toxicological properties. Ongoing research aims to refine safety protocols and exposure limits based on updated risk assessments. This ensures that industrial applications remain aligned with global safety guidelines while maintaining operational efficiency.

In conclusion, 3-(3-Bromo-5-Chloro-2-Methoxyphenyl)Propan-1-Amine (CAS No: 1783986-69) stands at the intersection of chemistry, pharmacology, and materials science. Its unique structure offers diverse opportunities for innovation across multiple fields. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly significant role in advancing scientific discovery and industrial development.